3-(2-Fluoroethyl)-1-(2-hydroxyethyl)piperidin-4-ol

• IUPAC Name: 3-(2-fluoroethyl)-1-(2-hydroxyethyl)piperidin-4-ol
• InChI: InChI=1S/C9H18FNO2/c10-3-1-8-7-11(5-6-12)4-2-9(8)13/h8-9,12-13H,1-7H2
• InChI Key: DOZWGZIRXOLADW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(C1O)CCF)CCO
• Molecular Formula: C9H18FNO2
• Molecular Weight: 191.24 g/mol

Description

3-(2-Fluoroethyl)-1-(2-hydroxyethyl)piperidin-4-ol, also known as FEPO, is a synthetic compound that has been used in various scientific research applications. It is a derivative of piperidine, a heterocyclic aromatic compound, and has been used in a variety of biochemical and physiological studies.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Scheunemann et al. (2011) investigated the nucleophilic ring-opening reactions of 1-aralkyl-3,4-epoxypiperidines with aliphatic and aromatic amines, leading to the synthesis of 3-amino-piperidin-4-ols. This methodology offers a short-step synthesis route for compounds like 4-fluorobenzyltrozamicol, showcasing a direct application of related structural motifs in chemical synthesis (Scheunemann, Hennig, Funke, & Steinbach, 2011).

• Grosse Maestrup et al. (2011) focused on developing fluorinated radiotracers for imaging σ(1) receptors in the central nervous system. Their work exemplifies the application of (2-fluoroethyl) substituted spirocyclic piperidines in the synthesis of potential diagnostic tools, demonstrating the compound's relevance in the development of neuroimaging agents (Grosse Maestrup, Wiese, Schepmann, Brust, & Wünsch, 2011).

Biological Applications and Pharmacology

• Kharkar et al. (2009) developed a series of molecules based on a piperidin-3-ol template for their affinity towards dopamine, serotonin, and norepinephrine transporters. Their research underscores the therapeutic potential of these compounds for neurological disorders, highlighting the importance of stereochemistry in determining biological activity (Kharkar, Batman, Zhen, Beardsley, Reith, & Dutta, 2009).

• In another study, Spjut, Qian, and Elofsson (2010) explored the use of a 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group for the protection of hydroxyl groups in the synthesis of glycosyl donors. This research provides insights into the utility of fluorinated protecting groups in carbohydrate chemistry, which could be relevant for the design of novel compounds with improved pharmacological profiles (Spjut, Qian, & Elofsson, 2010).